![molecular formula C12H21NO3 B2571225 Tert-butyl trans-4-formylcyclohexylcarbamate CAS No. 181308-57-6](/img/structure/B2571225.png)
Tert-butyl trans-4-formylcyclohexylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl trans-4-formylcyclohexylcarbamate is a chemical compound with the empirical formula C12H21NO3 . It is a solid substance and is used as an intermediate in pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C12H21NO3 . The InChI key, which is a unique identifier for the compound, is GPDBIGSFXXKWQR-MGCOHNPYSA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.3 g/mol . It’s a solid at room temperature . The predicted boiling point is 339.5±31.0 °C, and it has a predicted density of 1.04±0.1 g/cm3 . It’s slightly soluble in water .Scientific Research Applications
Environmental Impacts and Degradation Pathways
Tert-butyl trans-4-formylcyclohexylcarbamate, a compound with potential applications in various fields, has been indirectly studied through research on related tert-butyl compounds, particularly in environmental science. The degradation and environmental behavior of methyl tert-butyl ether (MTBE), a compound with structural similarities, have been extensively researched. These studies shed light on the fate of tert-butyl compounds in the environment and their potential transformation products. For example, the aerobic biodegradation pathway of MTBE, leading to the formation of tert-butyl alcohol (TBA), highlights the microbial capacity to transform tert-butyl compounds under certain conditions (Schmidt et al., 2004). Moreover, the investigation into the adsorption of MTBE from the environment using various adsorbents provides insight into methods for the removal of similar compounds from aqueous solutions, suggesting potential environmental management strategies for this compound contamination (Vakili et al., 2017).
Bioseparation and Bioremediation Techniques
The study of three-phase partitioning (TPP) as a bioseparation technique offers a promising approach for the purification and separation of bioactive molecules, which could be applicable to this compound (Yan et al., 2018). This method emphasizes the need for efficient, economical, and green separation technologies in the pharmaceutical and chemical industries. Similarly, the enzymatic production of biodiesel, which discusses the role of tert-butanol as a solvent to reduce inhibitory effects in biochemical processes, could provide insights into optimizing the use of tert-butyl compounds in industrial biotechnology (Ranganathan et al., 2008).
Synthetic Applications and Environmental Concerns
Research on synthetic antioxidants, including those related to the tert-butyl group, indicates the widespread use and environmental presence of these compounds. Such studies have raised concerns about their potential for bioaccumulation and the need for developing novel compounds with lower toxicity and environmental impact (Liu & Mabury, 2020). Additionally, the application of polymer membranes for the purification of fuel oxygenates demonstrates the relevance of tert-butyl compounds in improving fuel performance and addresses the challenges in separating these compounds from mixtures, suggesting possible applications in processing this compound (Pulyalina et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(4-formylcyclohexyl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-10-6-4-9(8-14)5-7-10/h8-10H,4-7H2,1-3H3,(H,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPDBIGSFXXKWQR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181308-57-6, 304873-80-1 |
Source
|
Record name | tert-butyl rac-N-[(1r,4r)-4-formylcyclohexyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | tert-butyl N-(4-formylcyclohexyl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.